Cas no 233759-98-3 (Fluorescein-O'-acetic Acid)

Fluorescein-O'-acetic Acid Properties

Names and Identifiers

• Acetic acid,2-[(6'-hydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3'-yl)oxy]-
• 2-[3-(carboxymethoxy)-6-oxoxanthen-9-yl]benzoic acid
• FOAA
• Fluorescein-O inverted exclamation marka-acetic acid
• Fluorescein-O'-acetic acid
• FOAA,O'-(Carboxymethyl)fluorescein
• O inverted exclamation marka-(Carboxymethyl)fluorescein
• O'-(Carboxymethyl)fluorescein
• O′-(Carboxymethyl)fluorescein
• MLAHSCWNWBHVDA-UHFFFAOYSA-N
• FOAA, Oμ-(Carboxymethyl)fluorescein
• Fluorescein-O-acetate
• -aceticAcid
• Fluorescein-O&rsquo
• +Expand

• MDL： MFCD05865263
• InChIKey： MLAHSCWNWBHVDA-UHFFFAOYSA-N
• Inchi： 1S/C22H14O7/c23-12-5-7-16-18(9-12)28-19-10-13(27-11-20(24)25)6-8-17(19)22(16)15-4-2-1-3-14(15)21(26)29-22/h1-10,23H,11H2,(H,24,25)
• SMILES： C(O)(=O)COC1=CC2OC3=C(C4(C=2C=C1)C1=C(C=CC=C1)C(=O)O4)C=CC(O)=C3

Computed Properties

• Exact Mass: 390.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Heavy Atom Count: 29

Experimental Properties

• LogP: 3.72640
• PSA: 114.04000
• Refractive Index: 1.721
• Boiling Point: 718.2°C at 760 mmHg
• Flash Point: 259.6°C
• Density: 1.55

Fluorescein-O'-acetic Acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26
• Risk Phrases：R36/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Risk Phrases： 36/38
• Signal Word：Warning
• FLUKA BRAND F CODES：10

Fluorescein-O'-acetic Acid Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%